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Compound of Interest

Compound Name: 5-Bromo-2-Cyano-3-Nitropyridine

Cat. No.: B1272476

Essential Safety and Handling Guide for 5-Bromo-2-
Cyano-3-Nitropyridine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromo-2-Cyano-3-
Nitropyridine. Adherence to these procedures is essential for ensuring laboratory safety and
minimizing risk.

Chemical Profile:

Name: 5-Bromo-2-Cyano-3-Nitropyridine

Synonyms: 5-Bromo-3-nitropyridine-2-carbonitrile, 5-Bromo-3-nitropicolinonitrile[1]

CAS Number: 573675-25-9[1]

Appearance: Light orange to yellow to green powder or crystal[1]

Hazards: Toxic if swallowed, in contact with skin, or if inhaled.[1] Causes skin irritation,
serious eye damage, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling 5-Bromo-2-Cyano-3-Nitropyridine.
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. Specific ]
Protection Type . Rationale
Recommendations

) ) Protects against splashes and
] Chemical safety goggles with ] )
Eye and Face Protection ) ) ) airborne particles that can
side shields or a face shield. _
cause serious eye damage.[2]

- Gloves: Nitrile or neoprene

gloves are recommended.[3][4] )
) ) Prevents skin contact, as the
) ] Change gloves immediately ] ]
Skin Protection o substance is toxic and can
upon contamination. - Lab o
cause skin irritation.[1][2]
Coat: A fully-buttoned lab coat,

preferably chemically resistant.

- Work in a well-ventilated
area, preferably a certified
chemical fume hood.[3][4] - If
) ) ventilation is inadequate or for Minimizes the inhalation of
Respiratory Protection )
spill cleanup, a NIOSH/MSHA-  harmful dust and vapors.[1][2]
approved respirator with an
appropriate cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure

. Preparation and Engineering Controls:

[EEN

Ensure a certified chemical fume hood is operational before beginning work.[3][4]

 Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[5]

o Prepare all necessary equipment and reagents before handling the compound.

o Designate a specific area within the fume hood for handling 5-Bromo-2-Cyano-3-
Nitropyridine to contain any potential spills.

2. Weighing and Transfer:
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» Handle the solid compound in a fume hood to avoid inhalation of dust.[2]

¢ Use anti-static weighing paper or a container to prevent dispersal of the powder.
« If making a solution, add the solid to the solvent slowly to avoid splashing.

3. During Reaction/Use:

o Keep the container tightly closed when not in use.[1]

e Avoid eating, drinking, or smoking in the laboratory.[1]

e Wash hands thoroughly after handling, even if gloves were worn.[6]

4. Post-Handling:

o Decontaminate all surfaces and equipment that came into contact with the chemical.
e Remove and dispose of contaminated PPE as hazardous waste.

e Wash hands and any exposed skin thoroughly with soap and water.[1]

Emergency and First Aid Protocols

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.[1]

» Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
plenty of soap and water. Call a poison center or doctor if you feel unwell.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[2]

 Ingestion: Immediately call a poison center or doctor. Rinse the mouth. Do not induce
vomiting.[1]

Disposal Plan

All waste containing 5-Bromo-2-Cyano-3-Nitropyridine must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/msds/5-bromo-3-nitropyridine-2-carbonitrile.pdf
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.tcichemicals.com/IN/en/p/B5584
https://www.chemicalbook.com/msds/5-bromo-3-nitropyridine-2-carbonitrile.pdf
https://www.tcichemicals.com/IN/en/p/B5584
https://www.benchchem.com/product/b1272476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Solid Waste: Collect any solid residue, contaminated weighing paper, and disposable
equipment in a clearly labeled, sealed, and compatible waste container.

» Liquid Waste: Collect solutions in a labeled, sealed, and appropriate hazardous waste
container. Do not mix with other waste streams unless compatibility is confirmed.

o Contaminated PPE: Dispose of all used gloves, lab coats, and other protective equipment in
a designated hazardous waste container.

o Disposal Method: All waste must be disposed of through a licensed waste disposal company.
[2] Do not pour down the drain.[2] The container should be disposed of at an approved waste
disposal plant.[1]

Workflow Diagram
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Caption: Workflow for the safe handling of 5-Bromo-2-Cyano-3-Nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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